Cas no 61656-52-8 (Docosanoic acid, 3,6-dioxo-, methyl ester)
61656-52-8 structure
Product Name:Docosanoic acid, 3,6-dioxo-, methyl ester
CAS No:61656-52-8
MF:C23H42O4
MW:382.577188014984
CID:471157
PubChem ID:71393680
Update Time:2025-04-19
Docosanoic acid, 3,6-dioxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Docosanoic acid, 3,6-dioxo-, methyl ester
- methyl 3,6-dioxodocosanoate
- DTXSID60815435
- 61656-52-8
-
- Inchi: 1S/C23H42O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)18-19-22(25)20-23(26)27-2/h3-20H2,1-2H3
- InChI Key: DTCYABYLNYSXRZ-UHFFFAOYSA-N
- SMILES: O=C(CCC(CC(=O)OC)=O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 382.30846
- Monoisotopic Mass: 382.30830982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 21
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Docosanoic acid, 3,6-dioxo-, methyl ester Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
61656-52-8 (Docosanoic acid, 3,6-dioxo-, methyl ester) Related Products
- 4949-44-4(Ethyl 3-oxopentanoate)
- 105-50-0(Diethyl 3-oxopentanedioate)
- 3249-68-1(Ethyl butyrylacetate)
- 30414-53-0(Methyl 3-oxopentanoate)
- 30414-54-1(Methyl 3-oxohexanoate)
- 1830-54-2(Dimethyl acetone-1,3-dicarboxylate)
- 624-45-3(Methyl levulinate)
- 13984-50-4(Methyl 5-oxohexanoate)
- 1842-70-2(Methyl 10-Oxooctadecanoate)
- 105-45-3(methyl 3-oxobutanoate)
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